Cas no 1314959-55-1 (1-(3-hydrazinylphenyl)ethan-1-ol)

• Product Name: 1-(3-hydrazinylphenyl)ethan-1-ol
• CAS No: 1314959-55-1
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 4588094
• PubChem ID: 53403860
• Update Time: 2025-05-25

1-(3-hydrazinylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-hydrazinylphenyl)ethanol
• 1-(3-hydrazinylphenyl)ethan-1-ol

• Inchi： 1S/C8H12N2O/c1-6(11)7-3-2-4-8(5-7)10-9/h2-6,10-11H,9H2,1H3
• InChI Key： VEPKMNAQTQZLTN-UHFFFAOYSA-N
• SMILES： C(O)(C1=CC=CC(NN)=C1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines

Additional information on 1-(3-hydrazinylphenyl)ethan-1-ol

1-(3-Hydrazinylphenyl)ethan-1-ol (CAS No. 1314959-55-1): A Comprehensive Overview

1-(3-Hydrazinylphenyl)ethan-1-ol, also known by its CAS registry number 1314959-55-1, is a chemical compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound is a derivative of hydrazine, a versatile building block in organic synthesis, and features a hydroxymethyl group attached to a phenyl ring substituted with a hydrazine moiety. The combination of these functional groups makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical and agrochemical industries.

Recent studies have highlighted the importance of hydrazine derivatives like 1-(3-hydrazinylphenyl)ethan-1-ol in the development of novel drug candidates. For instance, researchers have explored its role as a precursor for the synthesis of bioactive compounds with potential anti-cancer, anti-inflammatory, and anti-microbial properties. The hydrazine group is known to participate in various biochemical reactions, making it an attractive target for drug design. Moreover, the hydroxymethyl group provides additional flexibility and reactivity, enabling the formation of diverse chemical bonds during synthesis.

In terms of synthesis, 1-(3-hydrazinylphenyl)ethan-1-ol can be prepared through several methods, including nucleophilic substitution and condensation reactions. One common approach involves the reaction of hydrazine with an appropriate electrophilic substrate, followed by hydroxylation to introduce the hydroxymethyl group. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic methods have also improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

The structural versatility of CAS No. 1314959-55-1 has led to its exploration in materials science as well. For example, researchers have investigated its use as a building block for constructing coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies due to their high surface area and tunable pore structures. The presence of both nitrogen-containing groups (hydrazine) and oxygen-containing groups (hydroxymethyl) in this compound allows for strong interactions with metal ions, enhancing the stability and functionality of the resulting materials.

Beyond its synthetic applications, 1-(3-hydrazinylphenyl)ethan-1-ol has also been studied for its environmental impact. As industries increasingly prioritize sustainability, understanding the degradation pathways and toxicity profiles of chemical intermediates like this compound becomes crucial. Recent research has focused on evaluating its biodegradability under various environmental conditions and assessing its potential risks to aquatic ecosystems. These studies aim to provide guidelines for safe handling and disposal practices.

In conclusion, CAS No. 1314959-55-1, or 1-(3-hydrazinylphenyl)ethan-1-ol, stands out as a multifaceted compound with promising applications across multiple disciplines. Its unique combination of functional groups makes it an invaluable tool in organic synthesis, while ongoing research continues to uncover new avenues for its utilization. As scientific advancements progress, this compound is likely to play an even more significant role in driving innovation across industries.